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Compound of Interest

Compound Name: 4-Hydroxyphenylacetaldehyde

Cat. No.: B018310

The proper disposal of 4-Hydroxyphenylacetaldehyde is critical for ensuring laboratory safety
and environmental protection. As a chemical classified with specific hazards, it must be
managed as hazardous waste in accordance with institutional policies and national regulations.
This guide provides detailed, step-by-step procedures for its safe handling and disposal,
intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before handling 4-Hydroxyphenylacetaldehyde for disposal, it is imperative to consult its
Safety Data Sheet (SDS). This chemical is known to be an irritant and poses several health
risks.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or goggles.[1]
o Lab Coat: A standard lab coat is required to prevent skin contact.

o Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA
approved respirator.[1][2]

Work should be conducted in a well-ventilated area or a chemical fume hood.[1] Always wash
hands thoroughly with soap and water after handling.[1]
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Chemical and Hazard Profile

The following table summarizes the key identification and hazard information for 4-
Hydroxyphenylacetaldehyde. This data is essential for accurate waste labeling and risk

assessment.
Property Data
Chemical Name 2-(4-Hydroxyphenyl)acetaldehyde[3]
Synonyms p-Hydroxyphenylacetaldehyde[4]
CAS Number 7339-87-9[3]
Molecular Formula CsHsO2[3]
Physical Description White solid[4]

H302: Harmful if swallowed[3]H315: Causes

skin irritation[1][3]H319: Causes serious eye
GHS Hazard Statements S )

irritation[1][3]H335: May cause respiratory

irritation[1]

Step-by-Step Disposal Protocol

Disposal of 4-Hydroxyphenylacetaldehyde must follow hazardous waste protocols
established by regulatory bodies such as the Environmental Protection Agency (EPA) and be
managed through your institution's Environmental Health & Safety (EHS) department.[5][6]
Never dispose of this chemical down the drain or in regular trash.[1][5][6]

Step 1: Waste Collection and Containerization

o Select a Compatible Container: Choose a waste container that is chemically compatible with
4-Hydroxyphenylacetaldehyde and is in good condition, free from leaks or rust.[6] The
container must have a leak-proof, screw-on cap.[7]

o Collect Waste: Place the unwanted 4-Hydroxyphenylacetaldehyde, including any
contaminated materials (e.g., absorbent paper, gloves), into the designated hazardous waste
container.[7] Do not fill the container to more than 90% of its capacity.[8]
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o Keep Container Closed: The waste container must be kept securely closed at all times,
except when you are adding waste.[7]

Step 2: Accurate Waste Labeling

Proper labeling is a critical compliance requirement.[5] As soon as the first particle of waste is
added to the container, it must be labeled with a hazardous waste tag provided by your EHS
office.[9]

The label must include:

The words "Hazardous Waste".[5]

e Full Chemical Name: "4-Hydroxyphenylacetaldehyde". Do not use abbreviations or
chemical formulas.[5] For mixtures, list all constituents and their percentages.[10]

e Hazard Information: Check the appropriate hazard pictograms (e.g., "Irritant").[5]

e Generator Information: Include the Principal Investigator's name, department, and room
number.[5]

Step 3: Safe Storage Pending Disposal

» Designated Storage Area: Store the labeled waste container in a designated "Satellite
Accumulation Area" (SAA) that is close to the point of generation and under the supervision
of laboratory personnel.[8][10]

e Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container (such as a lab tray or dishpan) to contain any potential leaks
or spills.[7] The secondary container must be able to hold 110% of the volume of the primary
container.[7]

o Segregate Incompatibles: Store the waste container away from incompatible materials. For
example, keep it separate from strong oxidizing agents, acids, and bases to prevent
dangerous reactions.[10]
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Step 4: Scheduling Waste Pickup

Contact your institution's EHS office to schedule a pickup for your hazardous waste.[5] Be
aware of regulatory time and quantity limits for waste accumulation. Typically, waste must be
collected within 90 days from the start of accumulation, and laboratories cannot accumulate
more than 55 gallons of a single hazardous waste stream.[7][8]

Emergency Procedures: Spills and Exposure
Spill Cleanup:
o Alert personnel in the area and, if necessary, your institution's emergency services.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
earth, or vermiculite.[1]

o Carefully collect the absorbed material and any contaminated debris, and place it into a
designated hazardous waste container for disposal.[1]

o Clean the spill area and prevent any runoff from entering drains.[1]
Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact lenses
if present and easy to do. Seek medical attention.[1][2]

o Skin: Wash off immediately with plenty of soap and water. If skin irritation occurs, seek
medical advice.[2]

 Inhalation: Move the person to fresh air. If they feel unwell, call a poison center or doctor.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 4-Hydroxyphenylacetaldehyde.
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Caption: Workflow for the safe disposal of 4-Hydroxyphenylacetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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